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Compound of Interest

Compound Name: Dabigatran-13C,d3

Cat. No.: B10824232 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and

methodologies related to the isotopically labeled compound, Dabigatran-13C,d3. This

information is critical for researchers utilizing this compound as an internal standard in

pharmacokinetic studies, bioanalytical method development, and other research applications.

Quantitative Data Summary
The following tables summarize the key quantitative data typically found in a Certificate of

Analysis for Dabigatran-13C,d3.

Table 1: General Information
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Parameter Specification

Compound Name Dabigatran-13C,d3

Chemical Name

3-(2-(((4-

Carbamimidoylphenyl)amino)methyl)-1-(methyl-

d3)-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-

carboxamido)propanoic acid-13C

Molecular Formula C₂₄¹³CH₂₂D₃N₇O₃[1]

Molecular Weight 475.52 g/mol [1]

CAS Number 1246817-44-6 (for D3 variant)[2]

Appearance -

Solubility -

Table 2: Analytical Data

Test Method Result

Chromatographic Purity HPLC >90%[2]

Identity (Mass) Mass Spectrometry Conforms to structure[2]

Identity (NMR) ¹H-NMR Conforms to structure[2]

Isotopic Purity Mass Spectrometry Not explicitly stated

Experimental Protocols
Detailed methodologies for the key analytical techniques used to characterize Dabigatran-
13C,d3 are provided below.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination
A gradient reversed-phase HPLC method is commonly employed to determine the purity of

Dabigatran and its related substances.
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Instrumentation: A standard HPLC system equipped with a UV detector.

Column: Inertsil ODS-4, 5µm (250mm × 4.6mm)[3]

Mobile Phase A: 0.02M Potassium dihydrogen phosphate buffer (pH 3.0)[3][4]

Mobile Phase B: Acetonitrile[3]

Gradient Program: A typical gradient would be T/%B: 0/40, 5/50, 10/70, 15/70, 15.1/40,

20/40[4]

Flow Rate: 1.0 mL/min[3]

Column Temperature: 25°C[3]

Detection Wavelength: 220 nm[3]

Injection Volume: 10 µL[3]

Diluent: Water:Acetonitrile (50:50 v/v)[4]

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) for Identity and Quantification
LC-MS/MS is a highly sensitive and specific method for the identification and quantification of

Dabigatran and its isotopically labeled internal standards in biological matrices.

Instrumentation: A UPLC system coupled to a tandem quadrupole mass spectrometer.

Column: Acquity UPLC BEH C8, 1.7 µm (100 mm × 1 mm)[5] or a C18 reverse-phase

column[6]

Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in methanol.[5]

Ionization Mode: Positive Electrospray Ionization (ESI+)[5][6]

MRM Transitions: For Dabigatran-13C,d3, specific precursor and product ion transitions

would be monitored. For a related isotopologue, [¹³C₆]-Dabigatran, the transition is m/z 478.2
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→ 295.2.[7]

Sample Preparation: Protein precipitation of plasma samples with methanol is a common

procedure.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
¹H-NMR and ¹³C-NMR spectroscopy are used to confirm the chemical structure of Dabigatran-
13C,d3. The spectra are compared against a reference standard to ensure conformity. While

specific spectral data for the 13C,d3 variant is not readily available, the overall pattern is

expected to be consistent with the parent compound, with characteristic shifts indicating the

positions of the isotopic labels.

Visualizations
Signaling Pathway of Dabigatran
Dabigatran is a direct thrombin inhibitor. It binds to the active site of thrombin, preventing the

conversion of fibrinogen to fibrin, which is a critical step in the formation of a blood clot.[8][9]
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Caption: Dabigatran's mechanism of action in the coagulation cascade.

Experimental Workflow for Analysis
The general workflow for the analysis of Dabigatran-13C,d3 involves sample preparation

followed by instrumental analysis for identity and purity assessment.
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Caption: General experimental workflow for the analysis of Dabigatran-13C,d3.

Logical Relationships of Analytical Data
The data presented in a Certificate of Analysis are interconnected, with each piece of

information contributing to the overall quality assessment of the compound.
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Caption: Logical relationships of data in a Certificate of Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b10824232?utm_src=pdf-body-img
https://www.benchchem.com/product/b10824232?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-10163S3/Dabigatran-13C-d3-DataSheet-MedChemExpress.pdf
https://www.cleanchemlab.com/product-coa-view.php?url=Dabigatran-D3
https://www.scholarsresearchlibrary.com/articles/validation-of-stabilityindicating-reverse-phase-hplc-method-for-the-determination-of-related-substances-in-dabigatran-et.pdf
https://www.tsijournals.com/articles/a-new-and-stability-indicating-liquid-chromatographic-method-for-the-determination-of-dabigatran-in-bulk-drug-and-pharma.pdf
https://pubmed.ncbi.nlm.nih.gov/21996066/
https://pubmed.ncbi.nlm.nih.gov/21996066/
https://pubmed.ncbi.nlm.nih.gov/34175734/
https://pubmed.ncbi.nlm.nih.gov/34175734/
https://pubmed.ncbi.nlm.nih.gov/34175734/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4689546/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4689546/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4689546/
https://www.ahajournals.org/doi/10.1161/circulationaha.110.004424
https://www.droracle.ai/articles/123356/what-is-the-mechanism-of-action-of-pradaxa
https://www.benchchem.com/product/b10824232#certificate-of-analysis-for-dabigatran-13c-d3
https://www.benchchem.com/product/b10824232#certificate-of-analysis-for-dabigatran-13c-d3
https://www.benchchem.com/product/b10824232#certificate-of-analysis-for-dabigatran-13c-d3
https://www.benchchem.com/product/b10824232#certificate-of-analysis-for-dabigatran-13c-d3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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